Cas no 2228512-81-8 (2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid)

• Product Name: 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid
• CAS No: 2228512-81-8
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 6286812
• PubChem ID: 165861808
• Update Time: 2025-10-30

2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid
• 2228512-81-8
• EN300-1734381

• Inchi： 1S/C11H12O5/c1-6-4-7(15-2)9(8(5-6)16-3)10(12)11(13)14/h4-5H,1-3H3,(H,13,14)
• InChI Key： SUXLRIKACTVPGX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C(C(=O)O)=O)OC

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid

Professional Introduction to 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic Acid (CAS No. 2228512-81-8)

2-(2,6-dimethoxy-4-methylphenyl-2-oxoacetic acid) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 2228512-81-8, exhibits a unique molecular structure that makes it a promising candidate for various biochemical applications. The presence of both methoxy and methyl substituents on the aromatic ring, coupled with the oxoacetic acid moiety, contributes to its distinct chemical properties and potential biological activities.

The compound's structure is characterized by a phenyl ring substituted at the 2 and 6 positions with methoxy groups and at the 4 position with a methyl group. This specific arrangement imparts a high degree of steric hindrance and electronic distribution, which can influence its reactivity and interaction with biological targets. The oxoacetic acid functional group at the 2-position introduces a carboxylic acid derivative, which is known to participate in various biochemical pathways and enzymatic reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of methoxy and methyl groups on an aromatic ring has been observed in several bioactive molecules, suggesting that this scaffold may have favorable interactions with biological systems. Specifically, the dimethoxy-4-methylphenyl moiety could serve as a key pharmacophore, contributing to the compound's binding affinity and selectivity towards certain enzymes or receptors.

One of the most compelling aspects of 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid is its potential role in modulating metabolic pathways. The oxoacetic acid moiety is particularly relevant in this context, as it is involved in the citric acid cycle and other metabolic processes. By interacting with key enzymes such as pyruvate carboxylase or malate dehydrogenase, this compound could influence energy metabolism and cellular homeostasis. Such interactions are of great interest in the development of drugs aimed at treating metabolic disorders.

Recent studies have begun to unravel the mechanistic aspects of how this compound interacts with biological targets. For instance, researchers have hypothesized that the dimethoxy-4-methylphenyl group may engage in hydrophobic interactions or π-stacking with aromatic residues in protein binding pockets. Additionally, the oxoacetic acid moiety could form hydrogen bonds with polar amino acid side chains, enhancing binding affinity. These interactions are critical for understanding the compound's efficacy and selectivity in biological systems.

The synthesis of 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been particularly useful in achieving this goal. The development of scalable synthetic routes is essential for both academic research and industrial applications.

In terms of biological activity, preliminary studies suggest that 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid may exhibit properties relevant to inflammation modulation and cellular signaling pathways. The presence of methoxy groups often correlates with anti-inflammatory effects in natural products and synthetic derivatives. Furthermore, the oxoacetic acid moiety has been implicated in processes involving redox balance and cellular stress responses. These findings open up avenues for further investigation into potential therapeutic applications.

The compound's stability under various conditions is another critical factor to consider. Its behavior in different solvents, temperatures, and pH environments can significantly impact its utility in biochemical assays and drug formulations. Researchers have been investigating ways to enhance its stability while preserving its bioactivity, which could involve derivatization strategies or encapsulation techniques.

The integration of computational chemistry into the study of 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid has accelerated progress in understanding its properties at a molecular level. Molecular modeling techniques have allowed researchers to predict binding affinities, optimize drug-like properties, and identify potential side effects before conducting expensive wet-lab experiments. These computational approaches are becoming increasingly indispensable in modern drug discovery pipelines.

Ethical considerations are also paramount when studying compounds like this one. Ensuring that research is conducted responsibly involves adhering to strict regulatory guidelines and minimizing environmental impact throughout synthesis and disposal processes. Collaborative efforts between academia and industry are essential to promote sustainable practices while advancing scientific knowledge.

The future prospects for 2-(2,6-dimethoxy-4-methylphenyl)-2-oxoacetic acid are promising, given its unique structural features and potential biological activities. Continued research into its pharmacological effects will likely uncover new therapeutic applications across various disease areas. As our understanding of metabolic pathways evolves further, compounds like this one may play a crucial role in developing innovative treatments for complex conditions.